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Compound of Interest

Compound Name: Zinc carbonate, basic

Cat. No.: B1143673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of basic zinc carbonate, a compound

with significance in various scientific and industrial fields, including pharmaceuticals. This

document details its chemical nature, physicochemical properties, and synthesis, adhering to a

technical format for a specialized audience.

Chemical Formula and Nomenclature
Basic zinc carbonate is not a single chemical entity but rather a family of related inorganic

compounds. The most well-defined and common form is hydrozincite, a mineral with the

chemical formula Zn₅(CO₃)₂(OH)₆.[1][2][3][4] This formula is widely accepted and represents a

stable crystalline structure.

Other reported formulas for basic zinc carbonate include:

[ZnCO₃]₂·[Zn(OH)₂]₃: This is another representation often used in chemical literature.[5]

ZnCO₃·2Zn(OH)₂·H₂O: This formula explicitly indicates the presence of water of hydration in

some forms of basic zinc carbonate.[6]

Zn₄CO₃(OH)₆·H₂O: A hydrated form of basic zinc carbonate.[2]

The nomenclature can also vary, with terms such as "zinc hydroxycarbonate" and "zinc

carbonate hydroxide" being used interchangeably with "basic zinc carbonate".[1]
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The following diagram illustrates the relationship between the primary forms of zinc carbonate.
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Caption: Relationship between different forms of zinc carbonate.

Physicochemical Properties
The physicochemical properties of basic zinc carbonate can vary depending on its specific form

and purity. The data presented below primarily pertains to hydrozincite (Zn₅(CO₃)₂(OH)₆), the

most extensively characterized form.

Quantitative Data
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Property Value

Molecular Weight 549.01 g/mol [7]

Density 3.5 - 4.0 g/cm³[8]

Mohs Hardness 2 - 2.5[3][8]

Crystal System Monoclinic[3][4]

Zinc Content
Approximately 56.6% (w/w) in some commercial

basic zinc carbonate samples.[1][9][10]

Thermal Decomposition
Starts at ~150°C, becomes significant above

200°C.[6][11]

Theoretical Weight Loss on Decomposition
25.9% (for Zn₅(CO₃)₂(OH)₆ → 5ZnO + 2CO₂ +

3H₂O)[2][9]

Observed Weight Loss on Decomposition

~23.3% in a studied sample, suggesting the

presence of nonvolatile impurities like zinc

oxide.[1][2][9]

Qualitative Properties
Appearance: Basic zinc carbonate is typically a white, yellowish, or grayish fine amorphous

powder.[12] It can also be found in massive, earthy, or porous forms.

Solubility: It is practically insoluble in water and alcohol but dissolves in dilute acids and

alkali solutions.[12]

Luster: The mineral form, hydrozincite, can have a silky, pearly, dull, or earthy luster.[3]

Experimental Protocols
The synthesis of basic zinc carbonate is most commonly achieved through precipitation from

an aqueous solution containing zinc ions. The following are representative experimental

protocols.

Precipitation with Sodium Carbonate
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This method is widely used for the laboratory-scale synthesis of hydrozincite.

Workflow for Precipitation of Basic Zinc Carbonate

Preparation

Reaction

Separation and Purification

Prepare aqueous solution of a soluble zinc salt
(e.g., ZnSO₄ or Zn(NO₃)₂)

Add Na₂CO₃ solution to the zinc salt solution with stirring

Prepare aqueous solution of sodium carbonate (Na₂CO₃)

Filter the white precipitate

Wash the precipitate with deionized water

Dry the precipitate in an oven (e.g., at 80-100°C)

Basic Zinc Carbonate (Hydrozincite)
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Caption: Experimental workflow for the synthesis of basic zinc carbonate.

Detailed Methodology:
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Reactant Preparation: Prepare a 0.1 M solution of a soluble zinc salt, such as zinc nitrate

(Zn(NO₃)₂) or zinc sulfate (ZnSO₄), in deionized water. Prepare a 0.1 M solution of sodium

carbonate (Na₂CO₃) in deionized water.

Precipitation: Slowly add the sodium carbonate solution to the zinc salt solution while stirring

continuously. A white precipitate of basic zinc carbonate will form.

Aging: Allow the precipitate to age in the mother liquor, which can influence the crystallinity

and particle size of the product.

Separation: Separate the precipitate from the solution by filtration using a suitable filter

paper.

Washing: Wash the collected precipitate several times with deionized water to remove any

soluble impurities.

Drying: Dry the purified precipitate in an oven at a temperature between 80°C and 100°C to

a constant weight.[6]

Hydrolysis-Precipitation Process
This method is suitable for producing ultrafine basic zinc carbonate.

Detailed Methodology:

Leaching: Leach a zinc-containing raw material (e.g., zinc ash) with a solution of ammonium

bicarbonate and ammonia to prepare a high-purity zinc-ammonia solution.

Hydrolysis-Precipitation: Heat the zinc-ammonia solution to induce hydrolysis and

precipitation of basic zinc carbonate. Optimal conditions can include a reaction temperature

of 90°C and a stirring speed of 300 r/min.[13]

Separation and Drying: The resulting precipitate is then filtered, washed, and dried as

described in the previous protocol.

Calcination (Optional): The synthesized basic zinc carbonate can be calcined at elevated

temperatures to produce zinc oxide (ZnO).[13]
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Characterization Techniques
A comprehensive characterization of basic zinc carbonate is essential to confirm its identity,

purity, and physicochemical properties. A multi-analytical approach is often necessary due to

the complexity and variable nature of this material.[1][2][9][10]

X-ray Diffraction (XRD): To determine the crystalline phase and structure.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present

(carbonate and hydroxyl).

Thermogravimetric Analysis (TGA): To study the thermal decomposition behavior and

determine the content of water and carbonate.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES): For accurate

determination of the zinc content and elemental impurities.

Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the

synthesized material.

Conclusion
Basic zinc carbonate is a compound with a variable chemical formula, with hydrozincite

(Zn₅(CO₃)₂(OH)₆) being the most well-characterized form. Its synthesis is readily achievable

through precipitation methods, and a thorough understanding of its physicochemical properties

is crucial for its application in research and development. The protocols and data presented in

this guide provide a solid foundation for professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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